Cas no 2227798-58-3 ((1R)-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethan-1-amine)

• Product Name: (1R)-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethan-1-amine
• CAS No: 2227798-58-3
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 5810471
• PubChem ID: 165795975
• Update Time: 2023-12-28

(1R)-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}ethan-1-amine
• (1R)-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethan-1-amine
• EN300-1992777
• 2227798-58-3

• Inchi： 1S/C8H9ClN4/c1-4(10)5-2-11-8-6(5)7(9)12-3-13-8/h2-4H,10H2,1H3,(H,11,12,13)/t4-/m1/s1
• InChI Key： NRSHTIXOASKCDX-SCSAIBSYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2[C@@H](C)N

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų